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Compound Name: Disperse orange 25

Cat. No.: B078697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for studying the adsorption of

Disperse Orange 25 (DO25) onto various materials. Disperse Orange 25, a monoazo dye, is

a common pollutant in textile industry effluents. Its removal from wastewater is crucial to

mitigate environmental contamination. Adsorption has been demonstrated as an effective

method for this purpose. These notes compile and summarize key findings and methodologies

from recent studies to facilitate further research and application in this area.

Overview of Adsorption Studies
The adsorption of Disperse Orange 25 has been investigated using a range of adsorbent

materials. The efficiency of the adsorption process is influenced by several key parameters,

including pH, contact time, initial dye concentration, and temperature. The equilibrium data

from these studies are often fitted to isotherm models such as Langmuir and Freundlich to

describe the interaction between the dye and the adsorbent surface. Kinetic studies, typically

employing pseudo-first-order and pseudo-second-order models, are used to understand the

rate of adsorption.

Experimental Protocols
This section outlines a general protocol for conducting batch adsorption experiments for

Disperse Orange 25. Specific parameters should be optimized based on the adsorbent

material being investigated.
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Materials and Reagents
Adsorbent Materials: Examples include activated carbon, acid-treated red mud, and zeolite

synthesized from cenospheres.[1][2]

Disperse Orange 25 (DO25) Dye: C₁₇H₁₇N₅O₂ (Molecular Weight: 323.35 g/mol ).[2]

Stock Solution Preparation: Prepare a stock solution of DO25 by dissolving a known weight

of the dye in distilled water. Working solutions of desired concentrations are prepared by

diluting the stock solution.

pH Adjustment: Use 0.1 M HCl and 0.1 M NaOH to adjust the pH of the dye solutions.

Batch Adsorption Procedure
Preparation of Dye Solutions: Prepare a series of DO25 solutions with varying initial

concentrations (e.g., 10-100 mg/L) from the stock solution.

Adsorption Experiment:

Take a fixed volume of the dye solution (e.g., 50 mL or 100 mL) in a series of flasks (e.g.,

250 mL Erlenmeyer flasks).

Adjust the pH of the solutions to the desired value using HCl or NaOH. Studies have

shown that acidic pH values, often around 4 to 6, are favorable for the adsorption of DO25

on several materials.[1][3]

Add a predetermined amount of the adsorbent (e.g., 0.1 g to 0.4 g) to each flask.

Agitate the flasks on a mechanical shaker at a constant speed (e.g., 150-200 rpm) and a

controlled temperature.

Kinetic Studies: To determine the equilibrium time, withdraw aliquots of the solution at

different time intervals (e.g., 10, 30, 60, 90, 120, 150 minutes).

Isotherm Studies: For equilibrium studies, agitate the flasks for the predetermined

equilibrium time with varying initial dye concentrations.
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Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.

Measure the final concentration of DO25 in the supernatant/filtrate using a UV-Vis

spectrophotometer at its maximum wavelength (λmax), which is approximately 450-470

nm.[2][4]

Data Calculation:

The amount of dye adsorbed at equilibrium, qe (mg/g), can be calculated using the

following equation: qe = (C₀ - Ce) * V / m where C₀ and Ce are the initial and equilibrium

concentrations of the dye (mg/L), respectively, V is the volume of the solution (L), and m is

the mass of the adsorbent (g).

The removal efficiency (%) can be calculated as: Removal Efficiency = ((C₀ - Ce) / C₀) *

100

Data Presentation: Adsorption Parameters for
Disperse Orange 25
The following tables summarize the quantitative data from various studies on the adsorption of

Disperse Orange 25 on different materials.

Table 1: Adsorption Capacities and Optimal Conditions
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Adsorben
t Material

Adsorptio
n
Capacity
(mg/g)

Optimal
pH

Optimal
Contact
Time
(min)

Temperat
ure (°C)

Removal
Efficiency
(%)

Referenc
e

Acid-

Treated

Red Mud

127 4 120 40
Not

Specified
[1]

Zeolite

from

Cenospher

es

125 6.10 119
Not

Specified
96 [2]

Activated

Carbon

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[5]

H₂SO₄-

Functionali

zed

Activated

Carbon

Not

Specified

Not

Specified
90 60 95 [4]

Table 2: Isotherm and Kinetic Model Parameters
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Adsorben
t Material

Best Fit
Isotherm
Model

Langmuir
Constant
s

Freundlic
h
Constant
s

Best Fit
Kinetic
Model

Pseudo-
Second-
Order
Rate
Constant
(k₂)
(g/mg·mi
n)

Referenc
e

Acid-

Treated

Red Mud

Langmuir
q_max =

127 mg/g

Not

Specified

Pseudo-

Second-

Order

0.00102 [1]

Activated

Carbon
Langmuir

Not

Specified

Not

Specified

Pseudo-

Second-

Order

Not

Specified
[5]

H₂SO₄-

Functionali

zed

Activated

Carbon

Freundlich

& Temkin

Not

Specified

Not

Specified

Pseudo-

Second-

Order

Not

Specified
[4]

Modified

Microcrysta

lline

Cellulose

Langmuir
q_max =

4.71 mg/g

Not

Specified

Pseudo-

Second-

Order

2.7 x 10⁻³ [6]

Visualization of Experimental Workflow and Data
Analysis
The following diagrams illustrate the typical workflow for batch adsorption studies and the

subsequent data analysis process.
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Caption: Experimental workflow for batch adsorption studies of Disperse Orange 25.
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Caption: Logical relationship for kinetic and isotherm data analysis in adsorption studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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